Cas no 2216-99-1 (5-Allyl-2-hydroxy-3-methoxybenzoic acid)

5-Allyl-2-hydroxy-3-methoxybenzoic acid Properties

Names and Identifiers

• 2-hydroxy-3-methoxy-5-prop-2-enylbenzoic acid
• 2-Hydroxy-3-methoxy-5-(prop-2-en-1-yl)benzoic acid
• 5-Allyl-2-hydroxy-3-methoxybenzoicacid
• DTXSID40603019
• 2216-99-1
• SCHEMBL10627084
• 5-Allyl-2-hydroxy-3-methoxybenzoic acid
• 2-Hydroxy-3-methoxy-5-(2-propenyl)benzoic acid
• +Expand

• InChIKey： DBXLLKFZSNRRLF-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H12O4/c1-3-4-7-5-8(11(13)14)10(12)9(6-7)15-2/h3,5-6,12H,1,4H2,2H3,(H,13,14)
• SMILES： C=CCC1=CC(=C(C(=C1)OC)O)C(=O)O

Computed Properties

• Exact Mass: 208.07355886g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 208.07355886g/mol
• Heavy Atom Count: 15
• Complexity: 239
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 66.8Ų